Cas no 1402089-66-0 (1-Nitro-2-2-(4-chlorophenyl)vinyl-4-(pentafluorosulfanyl)benzene)

• Product Name: 1-Nitro-2-2-(4-chlorophenyl)vinyl-4-(pentafluorosulfanyl)benzene
• CAS No: 1402089-66-0
• MF: C₁₄H₉ClF₅NO₂S
• MW: 385.736778974533
• MDL: MFCD22683239
• CID: 4698635
• Update Time: 2025-05-20

1-Nitro-2-2-(4-chlorophenyl)vinyl-4-(pentafluorosulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene
• PC405577
• 1-Nitro-2-2-(4-chlorophenyl)vinyl-4-(pentafluorosulfanyl)benzene

• MDL： MFCD22683239
• Inchi： 1S/C14H9ClF5NO2S/c15-12-5-2-10(3-6-12)1-4-11-9-13(24(16,17,18,19)20)7-8-14(11)21(22)23/h1-9H/b4-1+
• InChI Key： YALIWCLVCQJNTF-DAFODLJHSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C1=C(C=CC(=C1)S(F)(F)(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 513
• Topological Polar Surface Area: 46.8

Additional information on 1-Nitro-2-2-(4-chlorophenyl)vinyl-4-(pentafluorosulfanyl)benzene

Comprehensive Guide to 1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene (CAS No. 1402089-66-0)

1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene (CAS No. 1402089-66-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound features a nitro group, a chlorophenylvinyl moiety, and a pentafluorosulfanyl group, making it a subject of interest in both academic research and industrial applications. Researchers and industry professionals often search for "1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene uses" or "CAS 1402089-66-0 properties" to understand its potential.

The compound's molecular formula and structural features make it a valuable candidate for various applications, particularly in the field of advanced materials and pharmaceutical intermediates. Its pentafluorosulfanyl group is known for enhancing the stability and reactivity of organic molecules, which is why queries like "pentafluorosulfanyl benzene derivatives" are trending in scientific databases. Additionally, the presence of the nitro group and vinyl linkage offers opportunities for further chemical modifications, making it a versatile building block in synthetic chemistry.

One of the most frequently asked questions about 1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene is its synthesis method. While detailed synthetic routes are often proprietary, published literature suggests that it can be prepared through multi-step reactions involving pentafluorosulfanyl-substituted precursors and nitroaromatic compounds. Researchers looking for "how to synthesize 1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene" will find that optimizing reaction conditions is crucial for achieving high yields and purity.

The compound's physical and chemical properties are also a hot topic among chemists. For instance, its solubility in organic solvents and thermal stability are critical parameters for its application in material science. Searches like "1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene solubility" or "thermal degradation of CAS 1402089-66-0" reflect the growing interest in understanding these aspects. The compound's UV-Vis absorption and fluorescence properties are also under investigation, particularly for potential use in optoelectronic devices.

In the pharmaceutical industry, 1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene is being explored as a key intermediate for drug development. Its structural motifs are similar to those found in bioactive molecules, prompting searches like "pharmaceutical applications of pentafluorosulfanyl compounds." The nitro group can be reduced to an amine, opening doors to a variety of pharmacologically active derivatives. This versatility makes it a valuable asset in medicinal chemistry.

Another area of interest is the compound's potential role in agrochemicals. The combination of the chlorophenyl and pentafluorosulfanyl groups suggests possible herbicidal or pesticidal activity. Queries such as "pentafluorosulfanyl benzene in agrochemicals" highlight the industry's curiosity about its utility in crop protection. However, extensive testing is required to confirm its efficacy and safety in this context.

From an environmental standpoint, the biodegradability and ecotoxicity of 1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene are critical considerations. Researchers are increasingly searching for "environmental impact of fluorinated aromatic compounds" to assess the sustainability of such chemicals. Regulatory agencies are also scrutinizing the use of pentafluorosulfanyl groups in commercial products, making this a timely topic for discussion.

In conclusion, 1-Nitro-2-[2-(4-chlorophenyl)vinyl]-4-(pentafluorosulfanyl)benzene (CAS No. 1402089-66-0) is a multifaceted compound with promising applications across various industries. Its unique structural features, including the nitro group, vinyl linkage, and pentafluorosulfanyl moiety, make it a subject of ongoing research and development. Whether you're searching for "CAS 1402089-66-0 suppliers" or "synthetic routes for pentafluorosulfanyl aromatics," this compound offers a wealth of opportunities for innovation and discovery.